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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of nickel-

vanadium layered double hydroxides (NiV-LDHs), materials of significant interest in catalysis,

energy storage, and biomedical applications. This document details the synthesis, structural

characterization, and key structural parameters of NiV-LDHs, offering a core resource for

researchers in the field.

Introduction to Layered Double Hydroxides
Layered double hydroxides (LDHs) are a class of anionic clays with a general formula of

[M(II)₁₋ₓM(III)ₓ(OH)₂]ˣ⁺(Aⁿ⁻)ₓ/ₙ·mH₂O, where M(II) and M(III) are divalent and trivalent metal

cations, respectively, and Aⁿ⁻ is an interlayer anion. The structure is analogous to that of

brucite (Mg(OH)₂), where a portion of the divalent cations is isomorphously substituted by

trivalent cations, resulting in positively charged layers. This positive charge is balanced by

interlayer anions and water molecules. The ability to tune the metal cations and interlayer

anions allows for the tailoring of the physicochemical properties of LDHs for various

applications.
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The synthesis of NiV-LDHs is most commonly achieved through co-precipitation and

hydrothermal methods. These techniques allow for the controlled formation of the layered

structure with desired compositions.

Co-precipitation Method
The co-precipitation method involves the simultaneous precipitation of nickel and vanadium

hydroxides from a solution containing their respective salts. The pH of the solution is

maintained at a constant value, typically between 8 and 10, by the controlled addition of a

base.

Experimental Protocol:

Preparation of Salt Solution: A mixed salt solution is prepared by dissolving stoichiometric

amounts of a nickel salt (e.g., Ni(NO₃)₂·6H₂O) and a vanadium salt (e.g., VCl₃) in deionized

water.

Preparation of Alkaline Solution: A separate solution of a base, such as sodium hydroxide

(NaOH) or a mixture of NaOH and sodium carbonate (Na₂CO₃), is prepared.

Co-precipitation: The mixed salt solution is added dropwise to the alkaline solution under

vigorous stirring. The pH of the reaction mixture is continuously monitored and maintained at

a constant value by the controlled addition of the alkaline solution.

Aging: The resulting slurry is aged at a specific temperature (e.g., 60-80 °C) for a period of

several hours to promote crystal growth and improve crystallinity.

Washing and Drying: The precipitate is collected by centrifugation or filtration, washed

repeatedly with deionized water and ethanol to remove residual ions, and finally dried in an

oven at a controlled temperature (e.g., 60-80 °C).

Hydrothermal Method
The hydrothermal method involves the crystallization of NiV-LDHs from a precursor solution

under elevated temperature and pressure in a sealed autoclave. This method often results in

materials with higher crystallinity and well-defined morphologies.

Experimental Protocol:
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Preparation of Precursor Solution: A precursor solution is prepared by dissolving nickel and

vanadium salts, and a precipitating agent (e.g., urea or ammonia) in deionized water.

Hydrothermal Treatment: The precursor solution is transferred to a Teflon-lined stainless-

steel autoclave and heated to a specific temperature (typically 100-180 °C) for a defined

period (e.g., 12-24 hours).

Cooling and Collection: After the hydrothermal reaction, the autoclave is allowed to cool

down to room temperature naturally. The resulting product is collected by centrifugation or

filtration.

Washing and Drying: The collected product is washed thoroughly with deionized water and

ethanol and then dried in an oven.

Diagram of the General Synthesis Workflow for NiV-LDHs:
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Caption: General workflow for the synthesis of NiV-LDHs.
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Crystal Structure and Characterization
The crystal structure of NiV-LDHs is typically characterized by a layered arrangement of

brucite-like sheets. The incorporation of trivalent vanadium into the nickel hydroxide layers

leads to a net positive charge, which is compensated by interlayer anions.

X-ray Diffraction (XRD)
XRD is a fundamental technique for determining the crystal structure and phase purity of NiV-

LDHs. The diffraction patterns of NiV-LDHs typically exhibit a series of characteristic peaks

corresponding to the (003), (006), (012), (015), and (110) planes of a hydrotalcite-like structure.

The position of the (003) peak is particularly important as it allows for the calculation of the

basal spacing (d₀₀₃), which represents the distance between adjacent brucite-like layers.

Experimental Protocol:

Sample Preparation: A fine powder of the synthesized NiV-LDH is mounted on a sample

holder.

Data Collection: The XRD pattern is recorded using a diffractometer with a Cu Kα radiation

source (λ = 1.5406 Å). Data is typically collected over a 2θ range of 5° to 70°.

Data Analysis: The obtained diffraction pattern is analyzed to identify the crystallographic

phase and to calculate the lattice parameters. The basal spacing (d) is calculated using

Bragg's Law: nλ = 2dsinθ.

Rietveld Refinement: For a more detailed structural analysis, Rietveld refinement of the powder

XRD data can be performed. This method involves fitting a calculated diffraction pattern to the

experimental data, allowing for the determination of lattice parameters, atomic positions, and

site occupancies with high precision.

Transmission Electron Microscopy (TEM)
TEM provides direct visualization of the morphology and crystal structure of NiV-LDH

nanosheets. High-resolution TEM (HRTEM) can reveal the lattice fringes, providing information

about the interlayer spacing and crystallinity. Selected area electron diffraction (SAED) patterns
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can be used to confirm the crystalline nature and determine the crystallographic orientation of

the nanosheets.

Experimental Protocol:

Sample Preparation: A small amount of the NiV-LDH powder is dispersed in a solvent like

ethanol, and a drop of the suspension is placed onto a carbon-coated copper grid and

allowed to dry.

Imaging: The sample is observed under a transmission electron microscope at a specific

accelerating voltage.

Data Analysis: The morphology, particle size, and lattice fringes are analyzed from the

obtained images and diffraction patterns.

Fourier-Transform Infrared Spectroscopy (FTIR)
FTIR spectroscopy is used to identify the functional groups present in the NiV-LDH structure.

The spectra typically show a broad absorption band in the region of 3400-3600 cm⁻¹

corresponding to the O-H stretching vibrations of the hydroxyl groups in the brucite-like layers

and interlayer water molecules. Bands in the lower wavenumber region are attributed to the

vibrations of the interlayer anions and the M-O and M-O-M bonds in the hydroxide layers.

Experimental Protocol:

Sample Preparation: The NiV-LDH powder is mixed with potassium bromide (KBr) and

pressed into a pellet.

Data Collection: The FTIR spectrum is recorded over a range of 4000 to 400 cm⁻¹.

Data Analysis: The positions and intensities of the absorption bands are analyzed to identify

the functional groups and the nature of the interlayer species.

Diagram of the Characterization Workflow for NiV-LDHs:
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To cite this document: BenchChem. [The Crystal Structure of Nickel-Vanadium Layered
Double Hydroxides: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15487691#crystal-structure-of-nickel-vanadium-
layered-double-hydroxides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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